![molecular formula C12H10F2N2O2 B2854778 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid CAS No. 2248358-04-3](/img/structure/B2854778.png)
3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid
Overview
Description
3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that has been used for the treatment of mild to moderate pain and inflammation. It was first synthesized in 1969 by the pharmaceutical company Merck Sharp & Dohme (MSD) and was approved by the FDA in 1978. Since then, Diflunisal has been extensively studied for its potential applications in various fields of scientific research.
Mechanism of Action
3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid inhibits the activity of COX enzymes by binding to their active site. This binding prevents the conversion of arachidonic acid into prostaglandins, which are responsible for inflammation and pain. Unlike other NSAIDs, 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid is a non-acidic NSAID, which means that it does not require an acidic environment for its absorption and can be taken with food.
Biochemical and Physiological Effects:
3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has been used for the treatment of various conditions such as osteoarthritis, rheumatoid arthritis, and gout. 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid has also been studied for its potential neuroprotective effects, as it has been shown to inhibit the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid in lab experiments is its well-established mechanism of action. It has been extensively studied for its potential applications in various fields of scientific research, and its use in lab experiments can provide valuable insights into the mechanism of action of NSAIDs. However, 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid has some limitations, such as its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for the use of 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid in scientific research. One potential application is in the development of new NSAIDs with improved efficacy and safety profiles. 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid has been shown to have fewer gastrointestinal side effects than other NSAIDs, and its use as a template for the development of new NSAIDs could lead to the development of safer and more effective treatments for pain and inflammation. Another potential future direction is in the development of new treatments for Alzheimer's disease. 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid has been shown to inhibit the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease, and its use as a template for the development of new treatments could lead to the development of more effective therapies for this debilitating condition.
Synthesis Methods
The synthesis of 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid involves the reaction of 4-(Difluoromethyl)-5-methylpyrazole with 3-bromobenzoic acid in the presence of a base such as potassium carbonate. This reaction results in the formation of 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid, which can be purified through crystallization.
Scientific Research Applications
3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid has been studied for its potential applications in various fields of scientific research. One of its primary uses is as a tool for studying the mechanism of action of NSAIDs. It has been shown that 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid inhibits the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. By inhibiting COX activity, 3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid can reduce inflammation and pain.
properties
IUPAC Name |
3-[4-(difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F2N2O2/c1-7-10(11(13)14)6-15-16(7)9-4-2-3-8(5-9)12(17)18/h2-6,11H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZKFEZPYTFIPPL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC(=C2)C(=O)O)C(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(Difluoromethyl)-5-methylpyrazol-1-yl]benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine](/img/structure/B2854701.png)
![Ethyl 2-(difluoromethyl)-6-fluoroimidazo[1,2-a]pyridine-3-carboxylate](/img/structure/B2854702.png)
![N-[(2-methoxyphenyl)methyl]-3-(3-methylphenyl)triazolo[1,5-a]quinazolin-5-amine](/img/structure/B2854703.png)
![Diethyl 5-[(cyanoacetyl)amino]-3-methylthiophene-2,4-dicarboxylate](/img/structure/B2854706.png)
![2-chloro-N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)benzamide](/img/structure/B2854710.png)
![N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-chloroacetamide](/img/structure/B2854714.png)
![N-[(5-Bromopyrazin-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-2-carboxamide](/img/structure/B2854716.png)
![1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethyl 3-[methyl(4-methylphenyl)sulfamoyl]benzoate](/img/structure/B2854717.png)
![8-[(2S,3R,4S,5S,6R)-3-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one](/img/structure/B2854718.png)